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Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and characterization of tert-butyl N-(1-cyanoethyl)carbamate. Due to the limited availability of
specific experimental data for this compound, this guide leverages information on closely
related isomers and analogous structures to provide a thorough and practical resource. The
document details its chemical and physical properties, a plausible experimental protocol for its
synthesis, and expected spectroscopic data. Safety and handling precautions based on related
compounds are also discussed. This guide is intended to be a valuable resource for
researchers, scientists, and professionals in the fields of organic synthesis and drug
development.

Introduction

tert-Butyl N-(1-cyanoethyl)carbamate is a carbamate derivative containing a nitrile functional
group. The presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom
makes it a potentially useful building block in organic synthesis, particularly in the preparation
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of modified amino acids and other nitrogen-containing compounds. The cyano group can be
further transformed into other functional groups such as amines, carboxylic acids, or amides,
making this molecule a versatile intermediate.

It is crucial to distinguish tert-butyl N-(1-cyanoethyl)carbamate from its structural isomer, tert-
butyl N-(2-cyanoethyl)carbamate, as their chemical reactivity and physical properties are
expected to differ. This guide focuses specifically on the 1-cyanoethyl isomer.

Chemical and Physical Properties

Direct experimental data for tert-butyl N-(1-cyanoethyl)carbamate is scarce in the public
domain. The following table summarizes key chemical identifiers and predicted or analogous
physical properties. For comparison, data for the related compound tert-butyl N-(1-cyano-1-
methylethyl)carbamate is also included.

Property Value Source

tert-butyl N-(1-

IUPAC Name -
cyanoethyl)carbamate

Synonyms Boc-1-amino-1-cyanoethane -

CAS Number 100927-09-1 ((R)-enantiomer) BLDpharm

Molecular Formula CsH14N202 Calculated

Molecular Weight 170.21 g/mol Calculated

Appearance Expected to be a solid or oil -

Melting Point Not available -

Boiling Point Not available -
Expected to be soluble in

N organic solvents like
Solubility -

dichloromethane, ethyl

acetate, and methanol.

Comparative Data for tert-butyl N-(1-cyano-1-methylethyl)carbamate:
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Property Value Source

Molecular Formula CoH16N202 PubChem

Molecular Weight 184.24 g/mol PubChem
Synthesis

A plausible and common method for the synthesis of tert-butyl N-(1-cyanoethyl)carbamate is
the Boc-protection of the corresponding amine, 1-amino-1-cyanoethane. This reaction is
typically carried out using di-tert-butyl dicarbonate (Bocz0) in the presence of a base.

Experimental Protocol: Synthesis of tert-butyl N-(1-
cyanoethyl)carbamate

Materials:

1-amino-1-cyanoethane (or its hydrochloride salt)

» Di-tert-butyl dicarbonate (Bocz0)

e Triethylamine (EtsN) or Sodium Bicarbonate (NaHCO3)

e Dichloromethane (CH2zCl2) or Tetrahydrofuran (THF)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
e Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

e To a solution of 1-amino-1-cyanoethane (1.0 eq) in dichloromethane (or THF) at O °C, add
triethylamine (1.1 eq) (or an aqueous solution of sodium bicarbonate).
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e Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent to the reaction
mixture.

 Allow the reaction to warm to room temperature and stir for 12-24 hours.
¢ Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, quench the reaction with water.

o Separate the organic layer. If the reaction was performed in a water-miscible solvent like
THF, remove the solvent under reduced pressure and then partition the residue between
water and an organic solvent like ethyl acetate.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and
brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired tert-butyl N-(1-
cyanoethyl)carbamate.

Synthesis Workflow Diagram
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Reactants

Reaction Conditions v Process Product
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 To cite this document: BenchChem. [tert-butyl N-(1-cyanoethyl)carbamate chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131862#tert-butyl-n-1-cyanoethyl-carbamate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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